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The most relevant finding is the KINETIC trial, a Phase 2 study that tested a combination of pamapimod
and pioglitazone (called KINOO1) in hospitalized COVID-19 patients. This trial was stopped early for futility

[1].

The table below summarizes the core details of this trial and its outcome:

Trial Aspect Details

Trial Name & Phase KINETIC (Phase 2) [1]

Drug Combination Pamapimod (150 mg) + Pioglitazone (10 mg), together termed KINOO1 [1]
(2]

Indication Non-critically ill, hospitalized patients with confirmed COVID-19 [1]

Primary Outcome Proportion of patients alive and free of oxygen/respiratory support at Day
28 [1]

Result No significant difference between KINOO1 (29%) and placebo (33%)
groups [1]

Trial Status Stopped early based on interim analysis [1]
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Trial Aspect Details
Primary Reason for Futility: The drug showed no significant effect on the primary clinical
Failure endpoint [1]

Mechanism of Action & Rationale for the Trial

The KINOO1 combination was designed to work through a synergistic, multi-pathway approach against

SARS-CoV-2. The diagram below illustrates the intended mechanism of action for each component.

Intended Mechanism of KINOO1 (Pamapimod + Pioglitazone)
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Intended Synergistic Effects: The trial's scientific rationale was that by combining these two drugs,
KINO0O1 would simultaneously reduce viral replication, control the damaging inflammatory response, and
prevent lung fibrosis, thereby preventing the progression to severe respiratory failure in COVID-19 patients
[1]. The trial results indicated that this intended effect did not translate into a significant clinical benefit for

the selected patient population.

Analysis and Research Considerations

The failure of the KINETIC trial highlights several common challenges in drug development that you may

consider in your own research:

¢ Clinical Translation of In Vitro Data: The KINOO1 combination demonstrated synergistic antiviral,
anti-inflammatory, and anti-fibrotic activity in vitro [1]. Its failure in the clinical trial underscores the
difficulty of translating promising laboratory results into effective human treatments, a common hurdle
in drug development [3] [4].

o Trial Design and Endpoints: The trial was stopped partly because the incidence of the primary
endpoint (patients requiring respiratory support) was lower than anticipated [1]. This suggests that
evolving standards of care for COVID-19 or an inaccurate prediction of disease progression rates can
render a trial's goals unachievable.

e Narrow Public Data: The available information is confined to the clinical outcomes reported in the
published paper. Deeper mechanistic data, detailed biomarker analyses, or comprehensive
pharmacokinetic studies from the trial are not publicly available, limiting a more granular failure
analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9293739/
https://www.asbmb.org/asbmb-today/opinions/031222/90-of-drugs-fail-clinical-trials
https://www.smolecule.com/products/b548783#pamapimod-clinical-trial-failures-analysis
https://www.smolecule.com/products/b548783#pamapimod-clinical-trial-failures-analysis
https://www.smolecule.com/products/b548783#pamapimod-clinical-trial-failures-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548783?utm_src=pdf-bulk
https://www.smolecule.com/products/s548783?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

